2-Phenyl-5(2H)-oxazolone

• Molecular Formula: C9H7NO2
• Molecular Weight: 161.16 g/mol
• IUPAC Name: 2-phenyl-2H-1,3-oxazol-5-one
• InChI: InChI=1S/C9H7NO2/c11-8-6-10-9(12-8)7-4-2-1-3-5-7/h1-6,9H
• InChI Key: GKMZUVIRWPXJKY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2N=CC(=O)O2

Description

2-Phenyl-5(2H)-oxazolone is a useful research compound. Its molecular formula is C9H7NO2 and its molecular weight is 161.16 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A mixture of 80 g of hippuric acid and 400 ml of acetic anhydride is heated at 70° C. for two hours. The solution is then brought to ambient temperature and the acetic anhydride is evaporated off under vacuum. The residue is taken up into petroleum ether and crystallises. The crystals are filtered off with suction and washed with petroleum ether and with ethanol to give 25 g of 2-phenyl-5-oxazolone as crystals of melting point 90° C.

Synthesis routes and methods II

Procedure details

The title compound was prepared by the dehydration of hippuric acid with acetic anhydride according to the procedure of Bullerwell and Lawson, [J. Chem. Soc. (1952), 1350], mp 91.5°-93.5° C. (lit. 91° C).